Cas no 1804722-87-9 (Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804722-87-9
• MF: C₉H₉ClF₂N₂O₂
• MW: 250.629768133163
• CID: 4857510
• Update Time: 2025-06-07

Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)5-4(2-10)3-14-8(13)6(5)7(11)12/h3,7H,2H2,1H3,(H2,13,14)
• InChI Key： CMVWHPZVKZSQHT-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)F)=C1C(=O)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804722-87-9): An Overview

Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804722-87-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including an amino group, a chloromethyl substituent, and a difluoromethyl group, offers a wide range of potential applications in drug discovery and development.

The molecular structure of Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate is particularly noteworthy. The presence of the amino group provides opportunities for forming hydrogen bonds, which can enhance the compound's interactions with biological targets. The chloromethyl substituent introduces additional reactivity and can be used for further derivatization, while the difluoromethyl group imparts unique electronic and steric properties that can influence the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against specific enzymes involved in cancer progression. The difluoromethyl group has been found to enhance the compound's stability and bioavailability, making it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate has also shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively modulate certain neurotransmitter systems, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of a suitable pyridine derivative with a chlorinating agent followed by functionalization with an amino group and a difluoromethyl group. These synthetic methods have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

The pharmacological properties of Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate have been extensively characterized through various in vitro and in vivo studies. Preclinical data have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further preclinical and clinical evaluation.

In conclusion, Methyl 2-amino-5-(chloromethyl)-3-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804722-87-9) is a highly functionalized compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties position it as a promising lead compound for the development of novel therapeutic agents. Ongoing research continues to explore its full potential, with exciting possibilities for future applications in drug discovery and development.